Cas no 59857-91-9 (2-Pyrrolidinone, 1-butyl-4-(hydroxymethyl)-)
59857-91-9 structure
Product Name:2-Pyrrolidinone, 1-butyl-4-(hydroxymethyl)-
CAS No:59857-91-9
MF:C9H17NO2
MW:171.23678278923
CID:1617282
Update Time:2024-09-13
2-Pyrrolidinone, 1-butyl-4-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrrolidinone, 1-butyl-4-(hydroxymethyl)-
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- Inchi: 1S/C9H17NO2/c1-2-3-4-10-6-8(7-11)5-9(10)12/h8,11H,2-7H2,1H3
- InChI Key: APJGYFFENJJIBO-UHFFFAOYSA-N
- SMILES: N1(CCCC)CC(CO)CC1=O
Computed Properties
- Exact Mass: 171.12601
Experimental Properties
- Density: 1.035±0.06 g/cm3(Predicted)
- Boiling Point: 317.5±15.0 °C(Predicted)
- PSA: 40.54
- pka: 14.56±0.10(Predicted)
2-Pyrrolidinone, 1-butyl-4-(hydroxymethyl)- Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
59857-91-9 (2-Pyrrolidinone, 1-butyl-4-(hydroxymethyl)-) Related Products
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